Cas no 2102410-13-7 ((3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride)

• Product Name: (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• CAS No: 2102410-13-7
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD24435220
• CID: 4637218
• PubChem ID: 134129766
• Update Time: 2025-10-28

(3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-7-CHLORO-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE HYDROCHLORIDE
• (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• (R)-7-Chloro-2,3-dihydrobenzofuran-3-amine hydrochloride
• AS-49843
• 2102410-13-7
• N11251
• CS-0196997
• (3r)-7-chloro-2,3-dihydro-1-benzofuran-3-amine hcl
• AKOS037644301
• MFCD24435220

• MDL： MFCD24435220
• Inchi： 1S/C8H8ClNO.ClH/c9-6-3-1-2-5-7(10)4-11-8(5)6;/h1-3,7H,4,10H2;1H/t7-;/m0./s1
• InChI Key： ZYALWTPSNQGZCN-FJXQXJEOSA-N
• SMILES： ClC1=CC=CC2=C1OC[C@@H]2N.Cl

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride

Comprehensive Overview of (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride (CAS No. 2102410-13-7)

(3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride (CAS No. 2102410-13-7) is a chiral organic compound with significant potential in pharmaceutical research and development. This compound belongs to the benzofuran class, which is known for its diverse biological activities. The 7-chloro substitution and the (3R)-configuration of the amine group make this molecule particularly interesting for drug discovery, especially in the fields of neurology and psychiatry.

The benzofuran scaffold is a privileged structure in medicinal chemistry, often associated with central nervous system (CNS) targeting compounds. Researchers are increasingly focusing on chiral amines like (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride due to their enantioselective interactions with biological targets. This compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation studies.

Recent trends in pharmaceutical research highlight the growing importance of structure-activity relationship (SAR) studies for benzofuran derivatives. The 7-chloro substitution in (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride may influence its binding affinity to various receptors, particularly those involved in neurotransmitter modulation. This aligns with current industry focus on precision medicine and targeted therapies for neurological disorders.

The synthesis of (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride typically involves asymmetric catalysis or chiral resolution techniques, reflecting modern pharmaceutical industry's emphasis on stereoselective synthesis. Analytical characterization of this compound would typically employ HPLC with chiral columns, mass spectrometry, and NMR spectroscopy to confirm its enantiomeric purity and structural integrity.

From a drug development perspective, (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride represents an important pharmacophore that could serve as a building block for more complex molecules. Its dihydrobenzofuran core provides structural rigidity while the primary amine functionality offers opportunities for further derivatization. These features make it valuable for combinatorial chemistry approaches in drug discovery.

Current research directions in pharmaceutical chemistry emphasize the development of novel CNS agents with improved blood-brain barrier permeability and receptor selectivity. The structural features of (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride suggest it could contribute to these efforts, particularly in the design of serotonergic or dopaminergic modulators.

The physicochemical properties of (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride, including its logP and pKa values, would be critical parameters in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. These characteristics determine the compound's potential as a drug candidate and influence decisions about formulation development and dosage form selection.

In the context of green chemistry initiatives, the synthesis and processing of (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride would ideally incorporate sustainable solvents and catalytic methods to minimize environmental impact. This aligns with the pharmaceutical industry's growing commitment to environmentally friendly manufacturing practices.

Quality control of (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride requires rigorous analytical method validation to ensure batch-to-batch consistency. Modern quality by design (QbD) approaches would be particularly relevant for this compound, focusing on critical quality attributes (CQAs) such as chiral purity, residual solvents, and impurity profiles.

The potential applications of (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride extend beyond pharmaceuticals. It could serve as a valuable intermediate in the synthesis of agrochemicals or functional materials, demonstrating the versatility of chiral benzofuran derivatives in various chemical industries.

As research continues on (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride, its full potential in drug discovery pipelines may become more apparent. The compound's unique structural features position it as an interesting subject for medicinal chemistry optimization and biological evaluation in various therapeutic areas.